Cas no 2172311-26-9 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid
• CAS No: 2172311-26-9
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6073726
• PubChem ID: 165550615
• Update Time: 2025-06-09

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid
• 2-{1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclobutyl}acetic acid
• 2171209-50-8
• EN300-1570698
• 2-{1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclobutyl}acetic acid
• EN300-1482813
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclobutyl}acetic acid
• 2171268-10-1
• EN300-1544558
• 2172311-26-9

• Inchi： 1S/C28H32N2O5/c31-25(32)16-28(14-5-15-28)30-26(33)18-10-12-19(13-11-18)29-27(34)35-17-24-22-8-3-1-6-20(22)21-7-2-4-9-23(21)24/h1-4,6-9,18-19,24H,5,10-17H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： HKYFRFVMVVVDDN-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid

Research Briefing on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid (CAS: 2172311-26-9)

In recent years, the compound 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid (CAS: 2172311-26-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclobutylacetic acid moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid to enhance its stability, solubility, and reactivity. Advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) have been employed to achieve high purity and yield. The compound's ability to act as a linker or spacer in peptide-based drugs has been particularly noteworthy, as it facilitates the attachment of therapeutic payloads to targeting molecules, thereby improving drug delivery and efficacy.

One of the key findings in the latest research is the role of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid in the development of novel proteolysis-targeting chimeras (PROTACs). PROTACs are a groundbreaking class of therapeutics that degrade disease-causing proteins by hijacking the ubiquitin-proteasome system. The compound's structural flexibility and compatibility with various functional groups make it an ideal candidate for designing PROTACs with enhanced specificity and potency. Preliminary in vitro and in vivo studies have demonstrated its potential in targeting oncogenic proteins, paving the way for new cancer treatments.

Furthermore, the compound's application in the field of bioconjugation has been explored extensively. Researchers have utilized 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid to create stable conjugates with antibodies, peptides, and small molecules. These conjugates have shown improved pharmacokinetic properties and reduced immunogenicity, making them suitable for diagnostic and therapeutic purposes. The ability to fine-tune the linker's length and hydrophilicity has been a critical factor in optimizing the performance of these bioconjugates.

Despite these advancements, challenges remain in the large-scale production and clinical translation of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of next-generation therapeutics based on this compound.

In conclusion, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid (CAS: 2172311-26-9) represents a valuable tool in chemical biology and pharmaceutical research. Its unique properties and versatile applications make it a promising candidate for drug discovery and development. Ongoing research efforts are expected to uncover new opportunities and refine existing methodologies, further solidifying its role in advancing biomedical science.